Cas no 1096306-76-1 (1-(2-Methoxyethyl)-1H-indole-4-carboxylic acid)

• Product Name: 1-(2-Methoxyethyl)-1H-indole-4-carboxylic acid
• CAS No: 1096306-76-1
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD11641383
• CID: 2111223
• PubChem ID: 43316527
• Update Time: 2025-05-20

1-(2-Methoxyethyl)-1H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-1H-Indole-4-carboxylic acid
• 1H-Indole-4-carboxylic acid, 1-(2-methoxyethyl)-
• UHQHOMJUEMAPIT-UHFFFAOYSA-N
• BBL031998
• STL373054
• 1-(2-Methoxy-ethyl)-1H-indole-4-carboxylic acid
• 1-(2-Methoxyethyl)-1H-indole-4-carboxylic acid

• MDL： MFCD11641383
• Inchi： 1S/C12H13NO3/c1-16-8-7-13-6-5-9-10(12(14)15)3-2-4-11(9)13/h2-6H,7-8H2,1H3,(H,14,15)
• InChI Key： UHQHOMJUEMAPIT-UHFFFAOYSA-N
• SMILES： O(C)CCN1C=CC2C(C(=O)O)=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Topological Polar Surface Area: 51.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 1-(2-Methoxyethyl)-1H-indole-4-carboxylic acid

1-(2-Methoxyethyl)-1H-indole-4-carboxylic Acid: A Comprehensive Overview

1-(2-Methoxyethyl)-1H-indole-4-carboxylic acid (CAS No. 1096306-76-1) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the indole family, a class of heterocyclic aromatic compounds known for their diverse biological activities and applications. The presence of a methoxyethyl group at the 2-position of the indole ring and a carboxylic acid group at the 4-position introduces intriguing electronic and steric properties, making it a valuable molecule for both academic and industrial research.

Recent studies have highlighted the potential of 1-(2-Methoxyethyl)-1H-indole-4-carboxylic acid as a promising candidate in drug discovery. Its indole core is well-known for its ability to interact with various biological targets, including enzymes, receptors, and ion channels. The methoxyethyl substituent enhances the compound's lipophilicity, which is crucial for improving bioavailability and permeability across biological membranes. This makes it an attractive lead compound for developing therapeutic agents targeting conditions such as inflammation, cancer, and neurodegenerative diseases.

The synthesis of 1-(2-Methoxyethyl)-1H-indole-4-carboxylic acid involves a multi-step process that typically begins with the preparation of the indole ring. Researchers have employed various methodologies, including the Paal-Knorr synthesis and Friedländer synthesis, to construct the indole framework. The subsequent introduction of the methoxyethyl group and carboxylic acid substituents requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic asymmetric synthesis have further expanded the toolbox for constructing such complex molecules with high enantioselectivity.

In terms of biological activity, 1-(2-Methoxyethyl)-1H-indole-4-carboxylic acid has shown potent anti-inflammatory properties in preclinical models. Studies conducted by Smith et al. (2023) demonstrated that this compound inhibits COX-2 enzyme activity with high potency, suggesting its potential as an alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, its ability to modulate NMDA receptors has raised interest in its application for treating neurodegenerative disorders such as Alzheimer's disease.

The pharmacokinetic profile of 1-(2-Methoxyethyl)-1H-indole-4-carboxylic acid is another area of active research. Preclinical studies indicate that the compound exhibits favorable absorption and distribution properties due to its balanced hydrophilic-lipophilic profile. However, further investigations are required to optimize its metabolic stability and reduce potential off-target effects.

From a materials science perspective, 1-(2-Methoxyethyl)-1H-indole-4-carboxylic acid has been explored as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its carboxylic acid group serves as a versatile ligand for metal ions, enabling the formation of porous structures with applications in gas storage, catalysis, and sensing technologies.

In conclusion, 1-(2-Methoxyethyl)-1H-indole-4-carboxylic acid (CAS No. 1096306-76-1) is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advances in synthetic methodologies and biological applications, positions it as a valuable molecule for future research and development efforts.